Cas no 81331-27-3 ([10-(2-Chloroacetyl)oxy-1,5-dimethyl-11-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl 2-chloroacetate)

• Product name: [10-(2-Chloroacetyl)oxy-1,5-dimethyl-11-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl 2-chloroacetate
• CAS No: 81331-27-3
• MF: C₁₉H₂₂Cl₂O₇
• MW: 433.279784679413
• CID: 986647
• PubChem ID: 432969

[10-(2-Chloroacetyl)oxy-1,5-dimethyl-11-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl 2-chloroacetate Chemical and Physical Properties

Names and Identifiers

• 3α,15-bis(chloroacetoxy)scirpen-4-one
• NSC320021
• 81331-27-3
• DTXSID60330835
• NSC-320021
• [10-(2-Chloroacetyl)oxy-1,5-dimethyl-11-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl 2-chloroacetate

• Inchi： InChI=1S/C19H22Cl2O7/c1-10-3-4-18(8-25-12(22)6-20)11(5-10)27-16-14(28-13(23)7-21)15(24)17(18,2)19(16)9-26-19/h5,11,14,16H,3-4,6-9H2,1-2H3
• InChI Key： VNCQNCMKHOIMRR-UHFFFAOYSA-N
• SMILES： CC1=CC2C(CC1)(C3(C(=O)C(C(C34CO4)O2)OC(=O)CCl)C)COC(=O)CCl

Computed Properties

• Exact Mass: 432.0742584g/mol
• Monoisotopic Mass: 432.0742584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.4Ų